N-(4-ethylphenyl)-3-hydroxy-2-naphthamide

• IUPAC Name: N-(4-ethylphenyl)-3-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C19H17NO2/c1-2-13-7-9-16(10-8-13)20-19(22)17-11-14-5-3-4-6-15(14)12-18(17)21/h3-12,21H,2H2,1H3,(H,20,22)
• InChI Key: BUWFSSGWPXVAOC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C=C2O
• Molecular Formula: C19H17NO2
• DSSTOX Substance ID: DTXSID101217681
• Molecular Weight: 291.3 g/mol
• CAS RN: 82382-57-8

Description

N-(4-ethylphenyl)-3-hydroxy-2-naphthamide, also known as 4-ethylphenyl-3-hydroxy-2-naphthoic acid amide, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of naphthamides and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(N-(4-ethylphenyl)-3-hydroxy-2-naphthamidel)-3-hydroxy-2-naphthamide is not fully understood. However, it has been suggested that it may exert its pharmacological effects by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. In addition, it has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a role in the regulation of oxidative stress.
Biochemical and Physiological Effects:
N-(N-(4-ethylphenyl)-3-hydroxy-2-naphthamidel)-3-hydroxy-2-naphthamide has been shown to have various biochemical and physiological effects. For example, it has been shown to reduce the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). It has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In addition, it has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(N-(4-ethylphenyl)-3-hydroxy-2-naphthamidel)-3-hydroxy-2-naphthamide in lab experiments is its potential pharmacological properties. It has been shown to exhibit anti-inflammatory, analgesic, and antioxidant activities, which make it a promising candidate for the development of therapeutic agents. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for the study of N-(N-(4-ethylphenyl)-3-hydroxy-2-naphthamidel)-3-hydroxy-2-naphthamide. One direction is to further investigate its mechanism of action. This could involve studying its effects on various signaling pathways in the body. Another direction is to study its potential as a therapeutic agent for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. This could involve conducting preclinical and clinical trials to determine its safety and efficacy in humans. Finally, another direction is to study its potential as a lead compound for the development of novel drugs with improved pharmacological properties. This could involve synthesizing and testing analogs of N-(N-(4-ethylphenyl)-3-hydroxy-2-naphthamidel)-3-hydroxy-2-naphthamide with modified chemical structures.

Synthesis Methods

The synthesis of N-(N-(4-ethylphenyl)-3-hydroxy-2-naphthamidel)-3-hydroxy-2-naphthamide can be achieved using various methods. One of the most common methods involves the reaction of 4-ethylphenol with 2-naphthoyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-(N-(4-ethylphenyl)-3-hydroxy-2-naphthamidel)-3-hydroxy-2-naphthamide has been studied for its potential pharmacological properties. It has been found to exhibit anti-inflammatory, analgesic, and antioxidant activities. In addition, it has been shown to have potential as a therapeutic agent for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.